Cas no 67745-30-6 (Benzene, 4-nitro-1,2-bis(phenylthio)-)
67745-30-6 structure
Product Name:Benzene, 4-nitro-1,2-bis(phenylthio)-
CAS No:67745-30-6
MF:C18H13NO2S2
MW:339.43132185936
CID:394157
PubChem ID:12505050
Update Time:2025-04-19
Benzene, 4-nitro-1,2-bis(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-nitro-1,2-bis(phenylthio)-
- 4-nitro-1,2-bis(phenylsulfanyl)benzene
- 67745-30-6
- DTXSID30500689
- 1,1'-[(4-Nitro-1,2-phenylene)disulfanediyl]dibenzene
-
- Inchi: 1S/C18H13NO2S2/c20-19(21)14-11-12-17(22-15-7-3-1-4-8-15)18(13-14)23-16-9-5-2-6-10-16/h1-13H
- InChI Key: HMIRXVTUAISHEU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1=CC(=CC=C1SC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 339.03889
- Monoisotopic Mass: 339.03877100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 96.4Ų
Experimental Properties
- PSA: 43.14
Benzene, 4-nitro-1,2-bis(phenylthio)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
67745-30-6 (Benzene, 4-nitro-1,2-bis(phenylthio)-) Related Products
- 101-59-7(4-Amino-4'-nitrodiphenyl sulfide)
- 952-97-6(4-Nitrophenyl phenyl sulfide)
- 701-57-5(4-Nitrothioanisole)
- 2524-76-7(3-Nitrothioanisole)
- 1223-31-0(Bis(4-nitrophenyl) Sulfide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk